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Compound of Interest

Compound Name: EM 1404

Cat. No.: B10758230 Get Quote

Disclaimer: The following information pertains to EM 1404, also known as Oxidized Starch

(E1404), a modified food starch. The term "EM 1404" can be ambiguous. It is critical to confirm

the precise chemical identity of the substance you are handling by consulting the

manufacturer's Safety Data Sheet (SDS) before undertaking any procedures. This guide is

intended for researchers, scientists, and drug development professionals and should

supplement, not replace, formal safety training and institutional protocols.

Oxidized Starch (E1404) is a modified starch produced by treating starch with an oxidizing

agent, such as sodium hypochlorite.[1][2][3] While generally considered to have a low hazard

profile, proper handling and safety precautions are necessary to minimize risks in a laboratory

or research setting. The primary hazards are the potential for dust explosion and slipperiness

when wet.[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

EM 1404 (Oxidized Starch).
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Protection Type Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

To protect eyes from airborne

dust particles.[1][4][5]

Respiratory Protection
NIOSH-approved dust mask or

respirator.

To prevent inhalation of dust,

especially when dust

generation is likely.[5][6]

Skin Protection
PVC or other plastic material

gloves.

Recommended for prolonged

contact or for individuals with

sensitive skin.[4]

Body Protection
Lab coat or other protective

clothing.

To prevent contact with

clothing.[4][6]

Operational and Disposal Plans
Adherence to proper operational and disposal procedures is crucial for maintaining a safe

working environment.

Procedure Step-by-Step Guidance

General Handling

1. Use in a well-ventilated area to minimize dust

accumulation. 2. Avoid creating dust clouds.[4]

3. Take precautionary measures against static

discharge, as dust-air mixtures can be

explosive.[4] 4. Avoid contact with eyes and

prolonged skin contact.[4] 5. Practice good

personal hygiene, including washing hands

thoroughly after handling.[4]

Storage

1. Store in a cool, dry, well-ventilated area.[4] 2.

Keep containers tightly closed when not in use.

[5][6] 3. Store away from heat, open flames, and

other ignition sources.[4] 4. Avoid damp or wet

conditions to prevent spoilage.[4]
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Exposure Route First Aid Protocol

Inhalation

1. Move the affected person to fresh air.[4][6] 2.

If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.

[7] 3. Seek medical attention if respiratory

symptoms persist.[4]

Skin Contact

1. Wash the affected area with soap and water.

[4][8] 2. Remove contaminated clothing.[4] 3.

Seek medical attention if irritation develops and

persists.[4]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding eyelids open.[4]

[8] 2. Remove contact lenses if present and

easy to do.[6] 3. Seek medical attention if

irritation persists.[4][6]

Ingestion

1. Rinse mouth with water.[4][6] 2. Do not

induce vomiting.[8] 3. Seek medical attention if

symptoms develop.[4][8]

Procedure Step-by-Step Guidance

Spill Response

1. Eliminate all ignition sources from the area.[4]

2. Wear appropriate personal protective

equipment, including respiratory protection.[4] 3.

Moisten the spilled material with water to

prevent airborne dust.[7] 4. Sweep or vacuum

the material into a suitable container for

disposal.[5] 5. Be aware that the material

becomes slippery when wet.[4]

Disposal

1. Dispose of waste in accordance with local,

state, and federal regulations.[5] 2. Empty

containers may retain product residue and

should be handled with care.[5]
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Experimental Workflow: Handling an EM 1404
(Oxidized Starch) Spill

Preparation

Containment & Cleanup

Decontamination & Disposal

Spill Occurs

Assess the Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor Spill

Eliminate Ignition Sources

Moisten with Water to Suppress Dust

Sweep or Vacuum Spill

Place in Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste per Regulations

Restock Spill Kit

Final Step
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. WPPZ.PL / E 1404 Oxidised Starch [wppz.pl]

3. Oxidized Potato Starch (E1404) - Grupa Lubon [lubongroup.com]

4. di-corp.com [di-corp.com]

5. ingredion.com [ingredion.com]

6. kishida.co.jp [kishida.co.jp]

7. scribd.com [scribd.com]

8. ingredion.com [ingredion.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for EM 1404
(Oxidized Starch)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10758230#personal-protective-equipment-for-
handling-em-1404]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10758230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

